Fmoc-3,4-dehydro-L-proline
Overview
Description
Fmoc-3,4-dehydro-L-proline is a chemical compound with the molecular formula C20H17NO4 . It is used as an intermediary in the synthesis of peptides within the biomedical sector . The compound appears as a white to off-white powder .
Synthesis Analysis
Fmoc-3,4-dehydro-L-proline is synthesized by standard solid-phase peptide synthesis to incorporate Fmoc-hydroxyproline . This process is known as proline editing, which allows for the synthesis of peptides with stereospecifically modified proline residues .Molecular Structure Analysis
The molecular weight of Fmoc-3,4-dehydro-L-proline is 335.4 g/mol . Its structure includes a peptide synthesis functional group known as Fmoc .Physical And Chemical Properties Analysis
Fmoc-3,4-dehydro-L-proline is a solid compound . It has a molecular weight of 335.4 g/mol . The compound appears as a white to off-white powder and should be stored at 0-8°C .Scientific Research Applications
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Peptide Synthesis
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Inhibition of Extensin Biosynthesis
- Field : Plant Biology
- Application : “3,4-Dehydro-L-proline”, which is structurally similar to “Fmoc-3,4-dehydro-L-proline”, is used to inhibit extensin biosynthesis . Extensins are hydroxyproline-rich glycoproteins (HRGPs) that are part of the plant cell wall and play a role in plant growth and development.
- Method : The compound is applied to plant tissues, where it inhibits the activity of prolyl-4-hydroxylases, enzymes that are necessary for the hydroxylation of proline in the HRGPs .
- Results : The inhibition of extensin biosynthesis can lead to changes in plant growth and development, and can be used to study the role of HRGPs in these processes .
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Chemical Intermediary
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Proline Derivative
- Field : Organic Chemistry
- Application : “Fmoc-3,4-dehydro-L-proline” is a proline derivative . Proline derivatives have a wide range of applications in organic chemistry, including the synthesis of complex organic molecules.
- Results : The use of “Fmoc-3,4-dehydro-L-proline” as a proline derivative can facilitate the synthesis of a wide range of complex organic molecules .
Future Directions
properties
IUPAC Name |
(2S)-1-(9H-fluoren-9-ylmethoxycarbonyl)-2,5-dihydropyrrole-2-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17NO4/c22-19(23)18-10-5-11-21(18)20(24)25-12-17-15-8-3-1-6-13(15)14-7-2-4-9-16(14)17/h1-10,17-18H,11-12H2,(H,22,23)/t18-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OALUMAMYGOBVTF-SFHVURJKSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C=CC(N1C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C=C[C@H](N1C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90474519 | |
Record name | Fmoc-3,4-dehydroPro-OH | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90474519 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
335.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Fmoc-3,4-dehydro-L-proline | |
CAS RN |
135837-63-7 | |
Record name | Fmoc-3,4-dehydroPro-OH | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90474519 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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